Cas no 1223045-95-1 (4-{[2-(5-Chlorothiophen-2-yl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-4-oxoazetidin-3-yl]oxy}-3-ethoxybenzonitrile)

• Product Name: 4-{[2-(5-Chlorothiophen-2-yl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-4-oxoazetidin-3-yl]oxy}-3-ethoxybenzonitrile
• CAS No: 1223045-95-1
• MF: C₂₄H₂₈ClN₃O₄S
• MW: 490.014823913574
• CID: 5950815
• PubChem ID: 47068007
• Update Time: 2024-01-16

4-{[2-(5-Chlorothiophen-2-yl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-4-oxoazetidin-3-yl]oxy}-3-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(5-chlorothiophen-2-yl)-1-(2-methyl-2-morpholin-4-ylpropyl)-4-oxoazetidin-3-yl]oxy-3-ethoxybenzonitrile
• EN300-26618010
• Z764042754
• 4-{[2-(5-chlorothiophen-2-yl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-4-oxoazetidin-3-yl]oxy}-3-ethoxybenzonitrile
• AKOS034578351
• 1223045-95-1
• 4-{[2-(5-Chlorothiophen-2-yl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-4-oxoazetidin-3-yl]oxy}-3-ethoxybenzonitrile

• Inchi： 1S/C24H28ClN3O4S/c1-4-31-18-13-16(14-26)5-6-17(18)32-22-21(19-7-8-20(25)33-19)28(23(22)29)15-24(2,3)27-9-11-30-12-10-27/h5-8,13,21-22H,4,9-12,15H2,1-3H3
• InChI Key： ABJRKILYCWXZEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(C(N2CC(C)(C)N2CCOCC2)=O)OC2C=CC(C#N)=CC=2OCC)S1

Computed Properties

• Exact Mass: 489.149
• Monoisotopic Mass: 489.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams